Cas no 926-72-7 (Carbamoyl-guanidine Amidino Urea)

Carbamoyl-guanidine Amidino Urea is a versatile organic compound with unique chemical properties. It exhibits high stability and reactivity, making it suitable for various synthetic applications. Its amidino group enhances its nucleophilic character, while the carbamoyl moiety contributes to its electrophilic nature. This compound is ideal for forming stable amides and ureas, offering advantages in pharmaceutical synthesis and material science.
Carbamoyl-guanidine Amidino Urea structure
926-72-7 structure
Product Name:Carbamoyl-guanidine Amidino Urea
CAS No:926-72-7
MF:C2H7ClN4O
MW:138.556178331375
CID:804665
PubChem ID:14159376
Update Time:2025-10-15

Carbamoyl-guanidine Amidino Urea Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(aminoiminomethyl)-, hydrochloride (1:1)
    • Carbamoyl-guanidine Amidino Urea Salt, Hydrochloride salt
    • amidinouronium chloride
    • CARBAMOYL-GUANIDINE AMIDINO UREA SALT
    • (AMinoiMinoMethyl)urea Monohydrochloride
    • 2-carbamoylguanidinium chloride
    • AMidino-urea Hydrochloride
    • aminocarbonylguanidinium chloride
    • AMinoiMinoMethyl Urea HCl
    • dicyanodiamidine hydrochloride
    • Guanylurea HCl
    • guanylurea hydrochloride
    • N-(AMinoiMinoMethyl)urea HCl
    • N-carbamoylguanidinium chloride
    • N-carbamoylguanidinium hydrochloride
    • N-guanylurea hydrochloride
    • Urea, (aminoiminomethyl)-, monohydrochloride (9CI)
    • Urea, amidino-, hydrochloride (7CI)
    • Urea, amidino-, monohydrochloride (8CI)
    • EINECS 213-143-0
    • UREA, N-(AMINOIMINOMETHYL)-, HYDROCHLORIDE (1:1)
    • Carbamoyl-guanidine Amidino Urea
    • (diaminomethylidene)urea hydrochloride
    • Urea, amidino-, monohydrochloride
    • amidinourea hydrochloride
    • Urea, (aminoiminomethyl)-, monohydrochloride
    • Carbamoylguanidine hydrochloride
    • 926-72-7
    • SCHEMBL9797178
    • diaminomethylideneurea;hydrochloride
    • UREA, AMIDINO-, HYDROCHLORIDE
    • 1ST165691A
    • 2Y85MAY0BI
    • Urea, N-(aminoiminomethyl)-, hydrochloride (1:1); Urea, (aminoiminomethyl)-, monohydrochloride (9CI); Urea, amidino-, hydrochloride (7CI); Urea, amidino-, monohydrochloride (8CI); Guanylurea hydrochloride
    • UNII-2Y85MAY0BI
    • Q27255803
    • Inchi: 1S/C2H6N4O.ClH/c3-1(4)6-2(5)7;/h(H6,3,4,5,6,7);1H
    • InChI Key: IFVXVYPDZQJILI-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC(N)=N)N

Computed Properties

  • Exact Mass: 138.03100
  • Monoisotopic Mass: 138.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Melting Point: 173-175°C
  • PSA: 118.98000
  • LogP: -2.34240

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Carbamoyl-guanidine Amidino Urea Production Method

Production Method 1

Reaction Conditions
Reference
Low Energy Monopropellants Based on the Guanylurea Cation
Klapoetke, Thomas M.; Miro Sabate, Carlos, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2010, 636(1), 163-175

Production Method 2

Reaction Conditions
Reference
The reaction of N-ethoxycarbonyl-N'-cyanoguanidine with hydroxylamine hydrochloride
Suyama, Takayuki; Kasahara, Shigeru; Otoda, Hiroshi; Osawa, Toyohiro, Nippon Kagaku Kaishi, 1993, (12), 1359-62

Production Method 3

Reaction Conditions
Reference
Crystal structure and spectroscopic analyses of guanylurea hydrochloride. Evidence of the influence of hydrogen bonding on the π-electron delocalization
Scoponi, Marco; Polo, Eleonora; Bertolasi, Valerio; Carassiti, Vittorio; Bertelli, Guido, Journal of the Chemical Society, 1991, (10), 1619-24

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Retinoidal pyrimidinecarboxylic acids. Unexpected diaza-substituent effects in retinobenzoic acids
Ohta, Kiminori; Kawachi, Emiko; Inoue, Noriko; Fukasawa, Hiroshi; Hashimoto, Yuichi; et al, Chemical & Pharmaceutical Bulletin, 2000, 48(10), 1504-1513

Production Method 5

Reaction Conditions
Reference
Synthesis of N4-alkyl-5-azacytidines and their base-pairing with carbamoylguanidines - a contribution to explanation of the mutagenicity of 2'-deoxy-5-azacytidine
Piskala, Alois; Hanna, Naeem B.; Masojidkova, Milena; Otmar, Miroslav; Fiedler, Pavel; et al, Collection of Czechoslovak Chemical Communications, 2003, 68(4), 711-743

Production Method 6

Reaction Conditions
Reference
Guanylurea
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Production Method 7

Reaction Conditions
Reference
Amidinourea formate, a precursor of 2-amino-4-hydroxy-2-triazine
Hartenstein, Roy C.; Fridovich, Irwin, Journal of Organic Chemistry, 1967, 32(5), 1653-4

Carbamoyl-guanidine Amidino Urea Raw materials

Carbamoyl-guanidine Amidino Urea Preparation Products

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